Cas no 2228487-13-4 (1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene
• CAS No: 2228487-13-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 5947050
• PubChem ID: 165703844
• Update Time: 2025-06-12

1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene
• EN300-1958309
• 2228487-13-4

• Inchi： 1S/C8H5ClF3NO2/c9-7-2-1-6(8(10,11)12)3-5(7)4-13(14)15/h1-3H,4H2
• InChI Key： PDGACVLCATUTDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene

Introduction to 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene (CAS No: 2228487-13-4)

1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene, identified by the CAS number 2228487-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic derivatives, characterized by its unique structural motifs that include a chloro substituent, a nitromethyl group, and a trifluoromethyl moiety. The strategic placement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature influences the electronic distribution of the aromatic ring, thereby modulating reactivity and interaction with biological targets. This feature has been extensively explored in medicinal chemistry, where compounds featuring trifluoromethyl groups often exhibit improved pharmacokinetic profiles. The presence of the nitromethyl group further adds to the compound's versatility, as it can serve as a versatile handle for further functionalization through reduction or nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have highlighted the utility of 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene as a precursor in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct heterocyclic scaffolds that are prevalent in bioactive molecules. The chloro substituent, while less reactive under neutral conditions, can be selectively displaced by nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups. This flexibility has been exploited in the synthesis of kinase inhibitors, where precise control over regiochemistry is paramount.

In the realm of agrochemicals, derivatives of 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene have shown promise as intermediates for herbicides and fungicides. The combination of electron-withdrawing groups such as the nitromethyl and trifluoromethyl moieties enhances the lipophilicity and bioavailability of agrochemical candidates. Furthermore, computational studies have suggested that these structural features contribute to improved binding interactions with target enzymes in plants, potentially leading to more effective formulations.

The pharmaceutical industry has also been keen on exploring the potential of 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene due to its structural complexity and functional diversity. Its core aromatic ring can be further modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These modifications have been pivotal in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

One notable application lies in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases. The unique electronic properties conferred by the chloro, nitromethyl, and trifluoromethyl groups make 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene an ideal candidate for designing PPI modulators. By tuning these substituents, chemists can fine-tune binding affinities and selectivity profiles, which are essential for therapeutic efficacy.

Another emerging area involves the use of 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene in materials science applications. The presence of fluorine atoms introduces unique electronic and steric effects that can be exploited in organic electronics and optoelectronic materials. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to enhance charge transport properties.

The synthesis of 1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene itself is a testament to modern synthetic prowess. Traditional methods often rely on multi-step sequences involving hazardous reagents or harsh conditions. However, recent innovations have enabled more sustainable routes, such as catalytic fluorination techniques that minimize waste generation. These advancements align with global efforts to promote green chemistry principles and reduce environmental impact.

In conclusion,1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene (CAS No: 2228487-13-4) represents a versatile intermediate with broad applicability across multiple domains. Its structural features offer numerous opportunities for further chemical manipulation, making it indispensable in pharmaceutical discovery programs aimed at developing next-generation therapeutics. As research continues to uncover new synthetic strategies and applications,1-chloro-2-(nitromethyl)-4-(trifluoromethyl)benzene is poised to remain at the forefront of molecular innovation.